Cas no 1175018-73-1 (N-Despropargyl N-(2-Chloroallyl) Rasagiline)

• Product Name: N-Despropargyl N-(2-Chloroallyl) Rasagiline
• CAS No: 1175018-73-1
• MF: C₁₂H₁₄ClN
• MW: 207.699262142181
• CID: 4575121
• Update Time: 2025-10-23

N-Despropargyl N-(2-Chloroallyl) Rasagiline Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-amine, N-(2-chloro-2-propen-1-yl)-2,3-dihydro-, (1R)-
• N-2-propene-1yl-2-chloro-R-aminoindaneQ: What is N-2-propene-1yl-2-chloro-R-aminoindane Q: What is the CAS Number of N-2-propene-1yl-2-chloro-R-aminoindane Q: What is the storage condition of N-2-propene-1yl-2-chloro-R-aminoindane Q: What are the applications of N-2-propene-1yl-2-chloro-R-aminoindane
• N-2-propene-1-yl-2-chloro-(R)-aminoindan
• N-2-Propene-1yl-2-chloro-R-aminoindane
• N-Despropargyl N-(2-Chloroallyl) Rasagiline

• Inchi： 1S/C12H14ClN/c1-9(13)8-14-12-7-6-10-4-2-3-5-11(10)12/h2-5,12,14H,1,6-8H2/t12-/m1/s1
• InChI Key： VMSMHLATUDKJLI-GFCCVEGCSA-N
• SMILES： [C@H]1(NCC(Cl)=C)C2=C(C=CC=C2)CC1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 318.3±37.0 °C at 760 mmHg
• Flash Point: 146.3±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-Despropargyl N-(2-Chloroallyl) Rasagiline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on N-Despropargyl N-(2-Chloroallyl) Rasagiline

N-Despropargyl N-(2-Chloroallyl) Rasagiline: A Comprehensive Overview

The compound with CAS No. 1175018-73-1, commonly referred to as N-Despropargyl N-(2-Chloroallyl) Rasagiline, is a highly specialized chemical entity that has garnered significant attention in the fields of pharmacology and drug development. This compound is a derivative of Rasagiline, a well-known medication used in the treatment of Parkinson's disease. The modification introduced in this compound involves the substitution of the propargyl group with a 2-chloroallyl group, which has been shown to impart unique pharmacokinetic and pharmacodynamic properties.

Rasagiline itself is a monoamine oxidase B (MAO-B) inhibitor, which works by inhibiting the enzyme responsible for breaking down dopamine in the brain. This mechanism helps to alleviate the symptoms of Parkinson's disease by increasing dopamine levels. The substitution of the propargyl group with a 2-chloroallyl group in N-Despropargyl N-(2-Chloroallyl) Rasagiline was aimed at improving the compound's bioavailability, stability, and potentially its efficacy. Recent studies have demonstrated that this modification enhances the compound's ability to cross the blood-brain barrier, making it a promising candidate for more effective treatments in neurodegenerative disorders.

One of the key areas of research surrounding N-Despropargyl N-(2-Chloroallyl) Rasagiline involves its pharmacokinetics. Scientists have been investigating how this compound is absorbed, distributed, metabolized, and excreted within the body. Early findings suggest that the 2-chloroallyl substitution significantly improves the compound's solubility and bioavailability compared to its parent compound, Rasagiline. This improvement could lead to lower dosages being required for therapeutic effect, thereby reducing potential side effects and improving patient compliance.

In terms of pharmacodynamics, N-Despropargyl N-(2-Chloroallyl) Rasagiline has shown enhanced selectivity for MAO-B over MAO-A. This selectivity is crucial because MAO-A inhibition can lead to unwanted side effects such as hypertension and orthostatic hypotension. By focusing on MAO-B inhibition, this compound may offer a safer profile for patients with Parkinson's disease while maintaining or even improving therapeutic efficacy.

Recent advancements in computational chemistry have also allowed researchers to model the molecular interactions of N-Despropargyl N-(2-Chloroallyl) Rasagiline with MAO-B enzymes at an atomic level. These studies have provided insights into how the 2-chloroallyl group interacts with the active site of MAO-B, offering clues about how further modifications could optimize its activity. Such research is pivotal in guiding future drug development efforts aimed at creating more effective treatments for neurodegenerative diseases.

The potential clinical applications of N-Despropargyl N-(2-Chloroallyl) Rasagiline extend beyond Parkinson's disease. Preclinical studies have suggested that this compound may also hold promise in treating other conditions associated with dopamine depletion, such as depression and certain types of dementia. Its improved pharmacokinetic profile makes it a strong candidate for exploring these additional therapeutic avenues.

In conclusion, N-Despropargyl N-(2-Chloroalllyl) Rasagiline represents a significant advancement in the development of MAO-B inhibitors for neurodegenerative disorders. With its enhanced bioavailability, selectivity, and potential for broader clinical applications, this compound continues to be a focal point for researchers seeking innovative treatments for Parkinson's disease and related conditions.